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Compound of Interest

Compound Name: Acid magenta

Cat. No.: B15890828

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and technical data for the handling of acid
magenta powder, a common laboratory dye. Adherence to these guidelines is critical to ensure

personnel safety and prevent hazardous incidents.

Hazard Identification and Classification
Acid magenta, also known as acid fuchsin, is a synthetic dye that presents several potential

hazards in its powdered form. While some toxicological properties have not been fully

investigated, it is classified as an irritant.[1][2][3]

GHS Classification:

Skin Irritation: Category 2[1][3]

Eye Irritation: Category 2A[1][3]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[1]

[3]
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Primary Routes of Exposure:

Inhalation of dust particles.

Skin contact.

Eye contact.

Ingestion.

Quantitative Data Summary
The following tables summarize the available quantitative data for acid magenta powder. It is

important to note that comprehensive toxicological data is not fully available for this substance.

Table 1: Physical and Chemical Properties

Property Value Source

Appearance
Green to brown crystalline

powder
[2][4]

Molecular Formula C₂₀H₁₇N₃Na₂O₉S₃ [4]

Molecular Weight 585.52 g/mol [2][4]

Melting Point 130°C (Decomposition) [2][4]

pH (1% aqueous solution) 3 - 4 [1][5]

Bulk Density ≈ 900 kg/m ³ [5]

Solubility 4 g/L in water (25°C)

Table 2: Toxicological Data
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Parameter Value Source

LD50 (Oral) No data available [2][4]

LC50 (Inhalation) No data available [2][4]

Carcinogenicity Not classified as a carcinogen [6]

Table 3: Exposure Limits

Component Limit Type Value Source

Acid Magenta OSHA PEL No data available [6]

Acid Magenta ACGIH TLV No data available [6]

Experimental Protocols: Safe Handling Procedures
Adherence to the following protocols is mandatory when working with acid magenta powder.

3.1. Engineering Controls:

Always handle acid magenta powder in a certified chemical fume hood to minimize

inhalation exposure.[1]

Ensure the work area is well-ventilated.[1]

An eyewash station and safety shower must be readily accessible in the immediate work

area.[4]

3.2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection: A lab coat or chemical-resistant apron is required.[4]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile).[4]
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Respiratory Protection: If working outside of a fume hood or if dust generation is significant,

a NIOSH-approved dust respirator is necessary.[4]

3.3. Handling and Storage:

Avoid generating dust.[1]

Keep containers tightly closed when not in use.[4]

Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of

ignition.[1][4]

Incompatible with strong oxidizing agents, strong reducing agents, acids, and bases.[4]

3.4. Spill and Waste Disposal:

Small Spills: Carefully sweep up the powder, avoiding dust generation, and place it in a

sealed container for disposal.[1] The spill area can be decontaminated with a 10% caustic

solution, followed by ventilation.[1]

Large Spills: Evacuate the area. Wear a full suit, splash goggles, dust respirator, boots, and

gloves.[4] Contain the spill and follow the cleanup procedure for small spills.

Waste Disposal: Dispose of waste in accordance with federal, state, and local regulations.[1]

Emergency Procedures
4.1. First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[1][4]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.[1][4]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1][4]
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Caption: Workflow for Safely Handling Acid Magenta Powder.
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Caption: Routes of Exposure and Corresponding First Aid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to Safety Precautions for
Handling Acid Magenta Powder]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15890828/docs#in-depth-technical-guide-to-safety-
precautions-for-handling-acid-magenta-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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